Cas no 1705986-96-4 (N-[2-(2-fluorophenyl)-2-methoxypropyl]-4-oxochromene-2-carboxamide)

• Product Name: N-[2-(2-fluorophenyl)-2-methoxypropyl]-4-oxochromene-2-carboxamide
• CAS No: 1705986-96-4
• MF: C₂₀H₁₈FNO₄
• MW: 355.359629154205
• CID: 5366274
• Update Time: 2025-05-25

N-[2-(2-fluorophenyl)-2-methoxypropyl]-4-oxochromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-fluorophenyl)-2-methoxypropyl]-4-oxochromene-2-carboxamide

• Inchi： 1S/C20H18FNO4/c1-20(25-2,14-8-4-5-9-15(14)21)12-22-19(24)18-11-16(23)13-7-3-6-10-17(13)26-18/h3-11H,12H2,1-2H3,(H,22,24)
• InChI Key： BYSHMQGVFAGNEE-UHFFFAOYSA-N
• SMILES： C1(C(NCC(C2=CC=CC=C2F)(OC)C)=O)OC2=C(C=CC=C2)C(=O)C=1

Additional information on N-[2-(2-fluorophenyl)-2-methoxypropyl]-4-oxochromene-2-carboxamide

Comprehensive Overview of N-[2-(2-fluorophenyl)-2-methoxypropyl]-4-oxochromene-2-carboxamide (CAS No. 1705986-96-4)

N-[2-(2-fluorophenyl)-2-methoxypropyl]-4-oxochromene-2-carboxamide, identified by its CAS number 1705986-96-4, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the chromene carboxamide family, characterized by its unique structural features, including a fluorophenyl group and a methoxypropyl side chain. Researchers are particularly interested in its potential applications due to its molecular interactions and bioactive properties.

The compound's structure combines a 4-oxochromene core with a carboxamide functional group, which is known for its versatility in drug design. The presence of the 2-fluorophenyl moiety enhances its binding affinity to specific biological targets, making it a candidate for further investigation in therapeutic development. Current studies focus on its pharmacokinetics and pharmacodynamics, addressing questions like "How does N-[2-(2-fluorophenyl)-2-methoxypropyl]-4-oxochromene-2-carboxamide interact with enzymes?" and "What are the potential medical uses of this compound?"

In the context of modern research trends, CAS 1705986-96-4 aligns with the growing demand for small-molecule inhibitors and targeted therapies. Its chromene-based scaffold is frequently explored in oncology and neurology, as evidenced by recent publications. Users searching for "chromene derivatives in drug discovery" or "fluorophenyl compounds in medicine" will find this compound particularly relevant. Its synthesis and optimization are also topics of interest, with queries such as "How to synthesize N-[2-(2-fluorophenyl)-2-methoxypropyl]-4-oxochromene-2-carboxamide?" gaining traction.

From a technical perspective, the compound's methoxypropyl chain contributes to its solubility and bioavailability, critical factors in preclinical development. Researchers emphasize its potential as a lead compound for further derivatization, addressing challenges like metabolic stability and selectivity. Discussions around "structure-activity relationships of chromene carboxamides" and "optimizing fluorophenyl-containing drugs" highlight its significance in medicinal chemistry.

Beyond its biochemical applications, CAS 1705986-96-4 is also studied for its physicochemical properties, including melting point, spectral data, and stability under various conditions. These details are crucial for formulators and analytical chemists working on drug delivery systems. Searches for "analytical methods for chromene carboxamides" or "stability studies of fluorophenyl derivatives" often reference this compound as a case study.

In summary, N-[2-(2-fluorophenyl)-2-methoxypropyl]-4-oxochromene-2-carboxamide represents a promising area of research at the intersection of organic chemistry and pharmacology. Its structural complexity and functional diversity make it a valuable subject for both academic and industrial investigations. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative drug design and molecular targeting strategies.